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Compound of Interest

Compound Name:
5-Bromo-2-methoxy-3-

(trifluoromethyl)pyridine

Cat. No.: B572742 Get Quote

An In-depth Technical Guide to 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties and synthesis of novel compounds is paramount. This guide

provides a detailed overview of 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine, a key

intermediate in the synthesis of various pharmaceutical and agrochemical compounds.

Physicochemical Properties
A summary of the key quantitative data for 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
is presented below, offering a clear comparison of its fundamental properties.

Property Value Source

Molecular Formula C₇H₅BrF₃NO [1][2][3][4]

Molecular Weight 256.02 g/mol [1][2][3][4]

Monoisotopic Mass 254.95066 Da [1]

CAS Number 1214377-42-0 [1][2][3][4]

IUPAC Name
5-bromo-2-methoxy-3-

(trifluoromethyl)pyridine
[1]
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Synthesis and Characterization
The synthesis of 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine is critical for its application

in further chemical transformations. Below is a detailed experimental protocol for its

preparation.

Experimental Protocol: Synthesis of 5-Bromo-2-
methoxy-3-(trifluoromethyl)pyridine
This protocol outlines the synthesis of the title compound from 2-methoxy-3-

(trifluoromethyl)pyridine.

Materials:

2-methoxy-3-(trifluoromethyl)pyridine (20.0 g, 113.0 mmol)

1,3-dibromo-5,5-dimethylimidazolidine-2,4-dione (43.6 g, 152.0 mmol)

Trifluoroacetic acid (TFA, 80 mL)

tert-Butyl methyl ether (250 mL)

Heptane

Ethyl acetate (EtOAc)

Sodium bicarbonate (NaHCO₃)

Silica gel

Procedure:

To a mixture of 2-methoxy-3-(trifluoromethyl)pyridine and 1,3-dibromo-5,5-

dimethylimidazolidine-2,4-dione, add trifluoroacetic acid.

Stir the resulting mixture at room temperature for 18 hours under an argon atmosphere.[2][5]

Remove the TFA by distillation under reduced pressure (50 mbar) at 45 °C.[2][5]
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Suspend the residue in tert-butyl methyl ether and filter to remove the colorless solid,

washing with additional tert-butyl methyl ether.[2]

Purify the filtrate by column chromatography on silica gel using a heptane/EtOAc gradient

(from 100/0 to 90/10).[2][5]

Filter the crude product through a plug of sodium bicarbonate and evaporate the filtrate in

vacuo to yield a golden oil.[2][5]

Dissolve the oil in heptane and purify by filtering through a plug of silica gel, eluting with

heptane to obtain 5-bromo-2-methoxy-3-(trifluoromethyl)pyridine as a colorless oil (Yield:

74%).[2][5]

Characterization:

¹H-NMR (400 MHz, DMSO-d₆, 298K): δ 4.03 (s, 3H), 7.95 (d, 1H), 8.4 (d, 1H).[2][5]

Synthesis and Purification Workflow
The following diagram illustrates the logical workflow for the synthesis and purification of 5-
Bromo-2-methoxy-3-(trifluoromethyl)pyridine.
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Caption: Workflow for the synthesis and purification of 5-Bromo-2-methoxy-3-
(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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